Cas no 625437-46-9 (N-(4-Fluorobenzyl)cyclopropanamine)

• Product Name: N-(4-Fluorobenzyl)cyclopropanamine
• CAS No: 625437-46-9
• Molecular Formula: C₁₀H₁₂NF
• Molecular Weight: 165.20738
• MDL: MFCD07330007
• CID: 858840
• PubChem ID: 573031

N-(4-Fluorobenzyl)cyclopropanamine Properties

Names and Identifiers

• N-(4-Fluorobenzyl)cyclopropanamine
• N-Cyclopropyl-4-fluorobenzylamine
• 4-fluoro-N-cyclopropylbenzylamine
• N-[(4-fluorophenyl)methyl]cyclopropanamine
• AC1LCARK
• AC1Q4MFP
• ACMC-209n4r
• CTK5B5272
• Cyclopropyl-(4-fluoro-benzyl)-amine
• MolPort-000-938-925
• N-Cyclopropyl-p-fluorobenzylamine
• SureCN1239998
• Cyclopropyl-(4-fluorobenzyl)amine
• cyclopropyl(4-fluorobenzyl)amine
• ALBB-015149
• HMS1750E22
• N-[(4-fluorophenyl)methyl]cyclopropylamine
• SCHEMBL1239998
• N-CYCLOPROPYL-N-(4-FLUOROBENZYL)AMINE
• 625437-46-9
• C78362
• Benzenemethanamine, N-cyclopropyl-4-fluoro- (9CI)
• N-(4-Fluorobenzyl)cyclopropanamine #
• DB-349247
• AKOS000264141
• STL354800
• N-CYCLOPROPYL-4-FLUORO-BENZYLAMINE
• MFCD07330007
• EN300-14102
• DTXSID90341434

• MDL： MFCD07330007
• InChIKey： YKNFXOCMGURJMK-UHFFFAOYSA-N
• Inchi： InChI=1S/C10H12FN/c11-9-3-1-8(2-4-9)7-12-10-5-6-10/h1-4,10,12H,5-7H2
• SMILES： C1=C(C=CC(=C1)F)CNC2CC2

Computed Properties

• Exact Mass: 165.095377549g/mol
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 3
• Monoisotopic Mass: 165.095377549g/mol
• Heavy Atom Count: 12
• Complexity: 137
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.9
• Topological Polar Surface Area: 12Ų

Experimental Properties

• Boiling Point: 236 ºC
• Melting Point: 186 ºC
• Flash Point: 96 ºC
• Density: 1.09